Cas no 134937-29-4 (Butanoic acid, 2-ethyl-2-(phenylsulfonyl)-)

• Product Name: Butanoic acid, 2-ethyl-2-(phenylsulfonyl)-
• CAS No: 134937-29-4
• MF: C₁₂H₁₆O₄S
• MW: 256.318042755127
• CID: 1236971
• Update Time: 2024-08-04

Butanoic acid, 2-ethyl-2-(phenylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 2-ethyl-2-(phenylsulfonyl)-

• Inchi： 1S/C12H16O4S/c1-3-12(4-2,11(13)14)17(15,16)10-8-6-5-7-9-10/h5-9H,3-4H2,1-2H3,(H,13,14)
• InChI Key： IPRUSZPGRQQQND-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(CC)(S(C1=CC=CC=C1)(=O)=O)CC

Computed Properties

• Exact Mass: 256.077
• Monoisotopic Mass: 256.077
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 79.8A^2

Experimental Properties

• Density: 1.229±0.06 g/cm3(Predicted)
• Boiling Point: 452.5±37.0 °C(Predicted)
• pka: 2.62±0.10(Predicted)